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Compound of Interest

Compound Name: Diethylmethoxyborane

Cat. No.: B030974

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Diethylmethoxyborane, a versatile
reagent in organic synthesis. It covers its fundamental chemical and physical properties, safety
information, and key applications, with a focus on its role in diastereoselective reduction
reactions relevant to drug development.

Core Chemical Data

Diethylmethoxyborane, a pyrophoric liquid, is a valuable asset in stereoselective synthesis.
Its fundamental identifiers and properties are summarized below.

Identifier Value Reference

CAS Number 7397-46-8 [11[2131415106][7]
Molecular Formula C5H13BO [11[2][3][6]
Molecular Weight 99.97 g/mol [L103151[7]

IUPAC Name diethyl(methoxy)borane [1]

A comprehensive list of synonyms for Diethylmethoxyborane is provided to aid in literature
searches and material sourcing.
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Synonyms

Diethylborinic acid methyl ester[6]

Methyl diethylborinate[2][3][6]

Methoxydiethylborane[4][6]

Diethyl Methoxy Borane[4]

Diethyl-borinic Acid Methyl Ester[4]

Diethylboron Methoxide[4]

Methyl Diethylborite[4]

MDEB[5]

DEMB[5]

Physicochemical Properties

The physical and chemical characteristics of Diethylmethoxyborane are critical for its
handling and application in experimental setups.

Property Value Reference

Colourless or yellowish
Appearance . [51[8]
transparent liquid

Density 0.761 g/mL at 25 °C [21[71[8]
Refractive Index 1.387 (n20/D) [21[7]
Boiling Point 83.2 £ 9.0 °C at 760 mmHg [3]
Flash Point -9°C [8]

Safety and Handling

Diethylmethoxyborane is a hazardous substance and requires strict safety protocols for
handling.
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Hazard Classification

GHS Pictogram Hazard Statement

Pyrophoric liquids

H250: Catches fire
() spontaneously if exposed to
air[1]

Acute toxicity (oral, dermal,

inhalation)

H302+H312+H332: Harmful if

swallowed, in contact with skin

or if inhaled

H314: Causes severe skin

Skin corrosion/irritation corrosive
burns and eye damage[1]
) o H317: May cause an allergic
Skin sensitization | _ _
skin reaction[1]
- o H373: May cause damage to
Specific target organ toxicity
% organs through prolonged or

(repeated exposure)

repeated exposure[1]

Hazardous to the aquatic

environment, long-term hazard

H413: May cause long lasting
harmful effects to aquatic life

Experimental Protocols
Synthesis of Diethylmethoxyborane

A common method for the preparation of Diethylmethoxyborane involves the reaction of

triethylborane with methanol. The following is a general procedure based on a patented

method:

Materials:

Magnesium turnings

Boron trifluoride etherate

Bromoethane

Methanol
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e Anhydrous ether (solvent)
» Organic amine (stabilizer)
o Nitrogen atmosphere
Procedure:

 In a flame-dried, three-necked flask equipped with a dropping funnel, condenser, and
nitrogen inlet, magnesium turnings and anhydrous ether are placed.

e A solution of bromoethane in anhydrous ether is added dropwise to initiate the formation of
the Grignard reagent, ethylmagnesium bromide.

o Boron trifluoride etherate is then added, reacting in situ with the Grignard reagent to form
triethylborane. The reaction temperature is maintained between 28-38°C.[9]

 After the formation of triethylborane is complete, a solution of methanol in anhydrous ether is
added dropwise. The reaction temperature is controlled at 25-30°C.[9]

e The reaction is monitored until the complete conversion of triethylborane to
Diethylmethoxyborane.

» An organic amine stabilizer is added and the mixture is stirred.

e The reaction mixture is then cooled to between -50 and 0°C to precipitate magnesium salts.

[9]

e The product is isolated by filtration and distillation under a nitrogen atmosphere.
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Synthesis of Diethylmethoxyborane
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A simplified workflow for the synthesis of Diethylmethoxyborane.

Applications in Organic Synthesis

Diethylmethoxyborane is a key reagent in several important organic transformations,
particularly in the pharmaceutical industry.

Diastereoselective Reduction of B-Hydroxy Ketones

A primary application of Diethylmethoxyborane is in the diastereoselective reduction of 3-
hydroxy ketones to yield syn-1,3-diols. This reaction is often carried out in conjunction with a
reducing agent like sodium borohydride. This methodology is notably used in the synthesis of
statins.[8]

The mechanism involves the formation of a borinate ester intermediate, which directs the
hydride attack from the less hindered face, leading to the desired stereoisomer.
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Diastereoselective Reduction of 3-Hydroxy Ketones
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Workflow for the diastereoselective reduction of 3-hydroxy ketones.

Other Notable Applications

o Suzuki Coupling Reactions: Diethylmethoxyborane is used to produce Diethyl(3-
pyridyl)borane, a reagent for Suzuki coupling reactions.[8]

o Palladium-Catalyzed Amination and Intramolecular Heck Reactions: The derivatives of
Diethylmethoxyborane find use in these important carbon-carbon and carbon-nitrogen
bond-forming reactions.[8]

¢ Reduction of Diketo Esters: It can selectively reduce 3,6-diketo esters to the corresponding
dihydroxy esters without affecting a conjugated double bond.[8]

o Polymer Chemistry: It is involved in borane-mediated controlled radical polymerization for the
synthesis of fluoropolymers.[10]
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o Adhesion Promotion: Trialkylboranes, for which Diethylmethoxyborane can be a precursor,
are used to promote adhesion to low surface energy plastics.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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